ethyl 4-(2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H23N5O3S/c1-3-28-21(18-13-24-19-8-6-5-7-17(18)19)26-27-23(28)32-14-20(29)25-16-11-9-15(10-12-16)22(30)31-4-2/h5-13,24H,3-4,14H2,1-2H3,(H,25,29)
• InChI Key: MAVQHYAVUOVIBP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OCC)C3=CNC4=CC=CC=C43
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

Ethyl 4-(2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiplatelet Activity

Ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate and its derivatives, closely related to the requested compound, have been synthesized and evaluated for their selective anti-PAR4 activity. This study highlights the importance of specific functional groups in anti-PAR4 activity, which are kept intact during structural modification. Notably, some derivatives showed potent inhibitory effects on PAR4-mediated platelet aggregation, ATP release, and P-selectin expression, offering guidelines for the development of novel antiplatelet drug candidates (Chen et al., 2008).

Molecular Docking and Spectroscopy Studies

Ethyl 4-(2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)acetamido)benzoate, a compound structurally similar to the queried chemical, underwent FT-IR and FT-Raman spectroscopy analysis. The study focused on the molecule's stability, molecular electrostatic potential, and nonlinear optical properties. It also demonstrated potential inhibitory activity against pyrrole inhibitor, as indicated by molecular docking studies, suggesting potential biomedical applications (El-Azab et al., 2016).

Antifungal Evaluation

Research involving 3-phenyl-2,5-disubstituted indoles derived from new ethyl-2-benzyl-2-[N-(aryl)hydrazono] ethanoates, related to the compound of interest, has been conducted. These derivatives were synthesized and evaluated for their antifungal potency. This study contributes to understanding the antifungal properties of related compounds and guides the synthesis of potentially effective antifungal agents (Ergenç et al., 1990).

Antimicrobial Agent Synthesis and Characterization

Ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate, structurally related to the compound , was synthesized and characterized. This research contributed to the development of new compounds with potential antibacterial and antifungal activities, showcasing the potential of such compounds in antimicrobial applications (Desai et al., 2007).